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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2

Cat. No.: B051463

Get Quote

High-Purity Chiral Synthon for Pharmaceutical & Biopolymer Applications

Executive Summary
(S)-3-Hydroxybutanenitrile (CAS 123689-95-2) is a pivotal chiral building block utilized in the

asymmetric synthesis of pharmaceuticals, pheromones, and biodegradable polymers.[1] Unlike

its chlorinated analog (used in statin synthesis), this non-halogenated nitrile serves as a direct

precursor to (S)-3-hydroxybutyric acid and (S)-1,3-butanediol.

Historically produced via chemical resolution of racemates—a process suffering from a

maximum 50% theoretical yield—the industry has shifted toward biocatalytic asymmetric

reduction. This guide details the modern, green synthesis of (S)-3-Hydroxybutanenitrile using

Ketoreductase (KRED) technology, ensuring high enantiomeric excess (ee >99%) and

scalability.
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Parameter Specification

Chemical Name (S)-3-Hydroxybutanenitrile

CAS Number 123689-95-2

Synonyms
(S)-(+)-3-Hydroxybutyronitrile; (3S)-3-

Hydroxybutanenitrile

Molecular Formula C₄H₇NO

Molecular Weight 85.10 g/mol

Appearance Colorless to pale yellow oil

Boiling Point 118–120 °C (at 20 mmHg)

Density ~0.99 g/mL at 25 °C

Chirality (S)-enantiomer

Optical Rotation
to

(c=1, MeOH)

Solubility Miscible in water, ethanol, ethyl acetate

Part 2: Synthetic Routes & Mechanism
The Shift to Biocatalysis
Traditional chemical synthesis often involves the cyanation of (S)-propylene oxide (hazardous)

or the resolution of racemic 3-hydroxybutanenitrile using lipases (inefficient yield). The

preferred industrial route is the Asymmetric Enzymatic Reduction of 3-oxobutanenitrile.

Mechanism: Ketoreductase (KRED) Mediated Reduction
This route utilizes an (S)-selective Ketoreductase (KRED) or Carbonyl Reductase (CR) to

reduce the ketone functionality of 3-oxobutanenitrile. The reaction is coupled with a cofactor

regeneration system (Glucose Dehydrogenase/GDH) to recycle NADPH, driving the equilibrium

toward the product.
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Reaction Stoichiometry

Visualization: Biocatalytic Cycle
The following diagram illustrates the coupled enzymatic cycle required for sustainable

production.
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Caption: Coupled enzymatic reduction cycle using KRED for stereoselectivity and GDH for

cofactor regeneration.

Part 3: Experimental Protocol (Biocatalytic
Reduction)
This protocol describes a scalable bench-top synthesis (10g scale) using a recombinant E. coli

whole-cell system expressing an (S)-selective KRED (e.g., from Candida magnoliae or

commercial variants) and GDH.

Reagents & Equipment[4][5]
Substrate: 3-Oxobutanenitrile (CAS 2469-99-0).

Biocatalyst: Lyophilized E. coli cells expressing KRED/GDH (or commercial enzyme

powder).

Co-substrate: D-Glucose.
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Cofactor: NADP+ (catalytic amount, 0.1 mol%).

Buffer: Potassium Phosphate (KPi) 100 mM, pH 7.0.[2]

Titrant: 2M NaOH (for pH stat).

Equipment: Overhead stirrer, pH stat titrator, thermostated vessel.

Step-by-Step Methodology
Buffer Preparation: Charge a 250 mL jacketed glass reactor with 100 mL of 100 mM KPi

buffer (pH 7.0). Equilibrate temperature to 30°C.

Cofactor & Enzyme Loading: Add NADP+ (10 mg) and D-Glucose (1.5 equivalents relative to

substrate). Add the biocatalyst (enzyme powder or cell mass, typically 10-20% w/w of

substrate load) and stir gently to dissolve/suspend.

Substrate Addition (Fed-Batch): Critical Control Point: 3-Oxobutanenitrile is unstable at high

pH and can inhibit enzymes at high concentrations.

Start stirring at 300 RPM.

Add 3-Oxobutanenitrile (10 g total) via a syringe pump over 4 hours.

pH Control (Self-Validating Step): As GDH converts glucose to gluconic acid, the pH will

drop.

Action: Use an automated pH stat to maintain pH at 7.0 ± 0.2 using 2M NaOH.

Validation: The consumption of NaOH correlates directly with reaction conversion (1 mol

NaOH ≈ 1 mol product formed). Stop reaction when base consumption plateaus.

Work-up & Isolation:

Centrifuge the mixture to remove cell debris/enzyme.

Saturate the supernatant with NaCl (salting out).
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Extract 3x with Ethyl Acetate (EtOAc).[2] Note: The product is water-soluble; thorough

extraction is necessary.

Dry organic phase over

, filter, and concentrate under reduced pressure.

Purification: Perform vacuum distillation (bp ~90°C at 5 mmHg) to obtain the pure oil.

Part 4: Quality Control & Analytics
To ensure the product meets pharmaceutical standards (ee >99%), chiral gas chromatography

is required.

Analytical Method
Instrument: GC-FID (e.g., Agilent 7890).

Column: Chiral Cyclodex-B or Hydrodex-

-TBDAc (25m x 0.25mm).

Conditions:

Injector: 250°C, Split 50:1.

Oven: 90°C Isothermal.

Carrier Gas: Helium (1.0 mL/min).

Retention Times (Approximate):

(R)-isomer: 8.2 min

(S)-isomer: 8.8 min

Note: Confirm order of elution with racemic standard.

Part 5: Applications & Downstream Logic
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(S)-3-Hydroxybutanenitrile is a versatile "chiral switch." The nitrile group allows for

divergence into acids, esters, or amines without affecting the chiral center.
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Caption: Downstream transformation of (S)-3-Hydroxybutanenitrile into high-value chiral

targets.

(S)-3-Hydroxybutyric Acid: Produced via acid hydrolysis. Used in the synthesis of

polyhydroxybutyrate (PHB) biodegradable plastics and as a precursor for specific

carbapenem antibiotics.

(S)-1,3-Butanediol: A key solvent and humectant in cosmetics, also used as a hypoglycemic

agent precursor.

Part 6: Safety & Handling (E-E-A-T)
Warning: Despite being a hydroxy-nitrile, this compound must be handled with the respect

accorded to all nitrile functionalities.
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Acute Toxicity: Harmful by inhalation, ingestion, and skin contact.[3] Nitriles can metabolize

to release cyanide ions in vivo.

Engineering Controls: All synthesis and extraction steps must be performed in a functioning

fume hood.

Waste Disposal: Aqueous waste containing nitriles and enzymes should be treated with

bleach (sodium hypochlorite) to oxidize residual cyanide/nitrile traces before disposal, in

accordance with local environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (S)-3-Hydroxybutanenitrile | C4H7NO | CID 7853260 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pdf.benchchem.com [pdf.benchchem.com]

3. echemi.com [echemi.com]

4. Efficient synthesis of (R)-3-hydroxypentanenitrile in high enantiomeric excess by
enzymatic reduction of 3-oxopentanenitrile - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.echemi.com/sds/aldol-pid_Seven2715.html
https://www.benchchem.com/product/b051463/docs?utm_src=pdf-body#technical-guide-s-3-hydroxybutanenitrile-cas-123689-95-2
https://pubchem.ncbi.nlm.nih.gov/compound/7853260
https://pubmed.ncbi.nlm.nih.gov/24658591/
https://pubmed.ncbi.nlm.nih.gov/24136605/
https://www.mdpi.com/journal/processes
https://www.benchchem.com/product/b051463?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-Hydroxybutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-Hydroxybutanenitrile
https://pdf.benchchem.com/107/Technical_Support_Center_Synthesis_of_R_3_Hydroxybutanenitrile.pdf
https://www.echemi.com/sds/aldol-pid_Seven2715.html
https://pubmed.ncbi.nlm.nih.gov/24658591/
https://pubmed.ncbi.nlm.nih.gov/24658591/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: (S)-3-Hydroxybutanenitrile (CAS
123689-95-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051463/docs#technical-guide-s-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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